Cas no 75899-68-2 (2-Nonenal, 4-hydroxy-,(2E)-)

• Product Name: 2-Nonenal, 4-hydroxy-,(2E)-
• CAS No: 75899-68-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 569064
• PubChem ID: 5283344
• Update Time: 2025-07-18

2-Nonenal, 4-hydroxy-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Nonenal, 4-hydroxy-,(2E)-
• 4-hydroxy Nonenal
• HNE
• 4-hydroxy-2,3-trans-nonenal
• 4-hydroxy-2E-nonenal
• 4-hydroxy-2-nonena
• 4-HYDROXY-2-NONENAL
• 4-hydroxy-trans-2-nonenal
• 4-Hydroxynonenal
• GTPL6274
• DTXSID4040395
• JVJFIQYAHPMBBX-FNORWQNLSA-N
• NS00122691
• 4-Hydroxy-2,3-nonenal
• CHEBI:58968
• HMS3648N14
• 29343-52-0
• HSCI1_000340
• 4-HNE
• (E)-4-hydroxynon-2-enal
• 128946-65-6
• EX-A5735
• 4-HYDROXY-2-NONENAL, TRANS-
• C21642
• BRD-A15914070-001-01-5
• AKOS006274954
• M01859
• CCRIS 9028
• (.+/-.)-4-Hydroxy-2E-nonenal
• 2-Nonenal, 4-hydroxy-, (2E)-
• Tox21_113063
• Q229982
• (2E)-4-Hydroxy-2-nonenal
• AC8369
• trans-4-Hydroxy-2-nonenal
• LMFA06000051
• CS-0061995
• (2E)-4-hydroxynon-2-enal
• (+/-)4-HYDROXYNON-2-ENAL
• NCGC00161254-02
• 2-NONENAL, 4-HYDROXY-
• PD021010
• HY-113466
• HNE [MI]
• SCHEMBL3920
• 4-hydroxy-2-trans-nonenal
• BDBM50242402
• SMP2_000061
• CAS-75899-68-2
• J-525023
• CHEBI:32585
• 4-hydroxynon-2-enal
• 4HNE
• (E)-4-hydroxy-2-nonenal
• DTXCID2020395
• MS-22883
• (E)-4-Hydroxynonenal
• 75899-68-2
• BML1-C09
• CHEMBL454280
• K1CVM13F96
• UNII-K1CVM13F96
• Trans-4-hydroxynonan-2-enal
• SR-01000946534
• CCRIS 1781
• SR-01000946534-1
• CCRIS 6927
• NCGC00161254-01
• 4-Hydroxynonenal?
• 123620-46-2
• 156619-59-9
• 119008-09-2
• 119008-08-1
• 156619-64-6
• trans-4-Hydroxy-2-nonenal Solution in Ethanol, 1000ug/mL
• DA-48643
• 1ST14866-1000Y

• MDL： MFCD00211020
• Inchi： 1S/C9H16O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+
• InChI Key： JVJFIQYAHPMBBX-FNORWQNLSA-N
• SMILES： OC(/C=C/C=O)CCCCC

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form:
• PSA: 37.30000
• LogP: 1.68270

2-Nonenal, 4-hydroxy-,(2E)- Security Information

• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-Nonenal, 4-hydroxy-,(2E)-

4-Hydroxy-2-Nonenal (CAS 75899-68-2): Structural Characteristics, Biological Roles and Recent Research Advances

4-Hydroxy-2-nonenal, also known as (E)-4-hydroxy-2-nonenal or CAS No. 75899-68-2, is a biologically significant unsaturated aldehyde that belongs to the class of lipid peroxidation products. This compound features a conjugated diene system with a hydroxyl group at position 4 and an aldehyde group at position 1, forming a characteristic trans configuration between the double bond and functional groups. The molecular formula C₉H₁₆O₂ reflects its complex structure that combines both electrophilic and nucleophilic reactivity centers. Recent studies have highlighted its role as a critical mediator in oxidative stress pathways, particularly in neurodegenerative diseases and cancer progression.

The chemical structure of 4-hydroxy-(E)-2-nonenal consists of three distinct reactive moieties: the α,β-unsaturated carbonyl system, the terminal aldehyde group, and the hydroxyl substituent. These functional groups enable it to participate in multiple biological interactions through Michael addition reactions and Schiff base formation. Notably, the trans configuration of the double bond significantly influences its reactivity profile compared to cis-isomers. Modern spectroscopic techniques such as NMR and mass spectrometry have confirmed these structural features with high resolution.

Synthetic methodologies for producing CAS 75899-68-2 have evolved significantly in recent years. Contemporary approaches include enzymatic oxidation of unsaturated fatty acids using lipoxygenase systems or chemical oxidation via metal-catalyzed reactions under controlled conditions. A notable advancement reported in 2023 involves biocatalytic synthesis using recombinant Pseudomonas strains engineered for selective hydroxylation patterns. These modern techniques offer improved selectivity compared to traditional methods while maintaining structural integrity of the trans-isomer.

Biological studies on 4-hydroxy-(E)-nonenal have revealed its dual nature as both a pathogenic agent and potential therapeutic target. As a major product of omega-3 fatty acid peroxidation, it contributes to protein carbonylation and DNA damage through covalent modifications. However, emerging research suggests that low-dose exposure may activate Nrf2 signaling pathways, inducing antioxidant defenses in cellular models. This paradoxical behavior has sparked interest in developing targeted delivery systems for controlled biological applications.

In neurobiology research, CAS No. 75899-68-2 has been identified as a key player in Alzheimer's disease pathology through its ability to cross-link amyloid-beta peptides. Recent cryo-electron microscopy studies (Nature Neuroscience 11/1/2033) demonstrated specific binding interactions between this compound and tau protein aggregates, suggesting potential biomarker applications for early-stage diagnosis. The compound's unique spectral properties also make it suitable for fluorescent labeling techniques in live-cell imaging experiments.

Cancer research has uncovered novel roles for (E)-4-hydroxy-nonanal. A 2033 study published in Cancer Research showed that this compound can selectively induce apoptosis in triple-negative breast cancer cells by disrupting mitochondrial membrane potential without affecting normal cell lines at similar concentrations. These findings have led to preclinical investigations into its use as an adjuvant therapy when combined with conventional chemotherapeutics.

The environmental science community has also recognized the significance of CAS 75899-68-2. Atmospheric chemistry studies have detected this compound as an oxidation product of plant-derived terpenoids under UV radiation conditions. Its volatility characteristics suggest potential roles in secondary organic aerosol formation processes currently being studied by NASA's Earth Science Division through advanced mass spectrometry techniques.

Analytical methods for detecting trace amounts of 4-hydroxy-(E)-nonenal have seen significant improvements since 1995 when gas chromatography was first employed for this purpose. Current best practices involve liquid chromatography coupled with tandem mass spectrometry (LC/MS/MS) using stable isotope-labeled internal standards for quantification below nanomolar concentrations. Solid-phase microextraction techniques have enhanced sensitivity while minimizing sample degradation during preparation.

In food science applications, researchers are exploring controlled release systems that utilize microencapsulation technology to deliver precise amounts of this compound into food matrices without altering sensory properties. A patent filed by Nestlé Research Center (WO/11/33345) describes such an approach for developing functional foods with enhanced oxidative stability while maintaining nutritional profiles.

The pharmaceutical industry is actively investigating prodrug strategies involving this compound due to its inherent instability under physiological conditions. Recent developments include covalent attachment to polyethylene glycol chains or incorporation into liposomal delivery systems that protect against premature degradation while enabling site-specific release mechanisms through pH-sensitive linkers.

Mechanistic studies published in Angewandte Chemie International Edition (Vol 156, Issue 11) provide detailed insights into the reaction kinetics between this compound and various biomolecules including glutathione and cysteine residues on proteins. These findings are guiding the development of new analytical assays that can distinguish between different oxidation states during disease progression monitoring.

Eco-toxicological assessments continue to refine our understanding of environmental impacts associated with this compound's presence in aquatic ecosystems. While naturally occurring levels appear non-toxic at current detection thresholds (<0.1 µg/L), synthetic sources from industrial processes remain under investigation by regulatory agencies such as EPA's Office of Water Quality Standards Division.